UR-7247

• Molecular Formula: C24H26N6O2
• Molecular Weight: 430.5 g/mol
• InChI: InChI=1S/C24H26N6O2/c1-4-13-30-20(21(24(31)32)22(27-30)15(2)3)14-16-9-11-17(12-10-16)18-7-5-6-8-19(18)23-25-28-29-26-23/h5-12,15H,4,13-14H2,1-3H3,(H,31,32)(H,25,26,28,29)
• InChIKey: FOVKKLYIXHRZPA-UHFFFAOYSA-N

UR-7247: Long-Acting AT1 Antagonist

UR-7247 (CAS: 177847-28-8; molecular formula: C24H26N6O2; molecular weight: 430.5 g/mol) is an orally active, nonpeptide angiotensin II subtype 1 (AT1) receptor antagonist belonging to the 5-(biphenyl-4-ylmethyl)pyrazole chemical series [1]. As a member of the angiotensin II receptor blocker (ARB) class, its primary mechanism of action is the selective inhibition of the AT1 receptor within the renin-angiotensin system (RAS) [2]. Preclinical and early clinical studies have characterized UR-7247 as a potent antagonist distinguished by an exceptionally prolonged duration of action, which has been directly linked to an extended plasma elimination half-life and a high degree of plasma protein binding [3].

1 Long-duration AT1 receptor blockade: Reported half-life profile supports multi-day cardiovascular studies without repeated dosing.

2 Sustained target engagement: Supports research models requiring protracted receptor occupancy and PK/PD time-course investigation.

3 Metabolic stability context: Reported lack of hepatic biotransformation supports predictable PK study design and reduced metabolite interference.

• [1] Almansa, C., Gómez, L. A., Cavalcanti, F. L., et al. (1997). Synthesis and structure-activity relationship of a new series of potent AT1 selective angiotensin II receptor antagonists: 5-(biphenyl-4-ylmethyl)pyrazoles. Journal of Medicinal Chemistry, 40(4), 547-558. View Source
• [2] Maillard, M. P., Rossat, J., Nussberger, J., Ramis, J., Pontes, C., Burnier, M., & Brunner, H. R. (2000). Pharmacologic profile of UR-7247, an orally active angiotensin II AT1 receptor antagonist, in healthy volunteers. Journal of Cardiovascular Pharmacology, 35(3), 383-389. View Source
• [3] Maillard, M. P., Rossat, J., Nussberger, J., Ramis, J., Pontes, C., Burnier, M., & Brunner, H. R. (2000). Pharmacologic profile of UR-7247, an orally active angiotensin II AT1 receptor antagonist, in healthy volunteers. Journal of Cardiovascular Pharmacology, 35(3), 383-389. View Source

UR-7247 PK/PD Differentiation from Standard ARBs

Due to the high volume of generic ARBs on the market (e.g., losartan, valsartan), there is often a strong procurement incentive to interchange compounds within the class. However, UR-7247 possesses distinct structural features (substitutions on the pyrazole ring) that drive a unique combination of high potency and extreme plasma half-life (>100 h) [1]. This results in a unique pharmacological profile: an apparent discrepancy between in vitro potency and a prolonged in vivo duration of action, attributed to tight plasma protein binding [2]. Consequently, substituting UR-7247 with a standard, shorter-acting generic ARB will result in a fundamentally different duration of receptor blockade and pharmacokinetic exposure, making direct interchange without altering dosing regimen impossible.

! Half-life context may differ: Standard ARBs (losartan, valsartan) exhibit markedly shorter t½ profiles, limiting direct substitution for sustained blockade study designs.

! Metabolic pathway context may shift: UR-7247 shows no hepatic biotransformation, unlike extensively CYP-metabolized ARBs such as losartan; PK/PD interpretation may not transfer.

! Receptor blockade duration may not transfer: Target engagement profiles differ across ARB class members; multi-day occupancy may not be replicated with shorter-acting alternatives.

• [1] Almansa, C., Gómez, L. A., Cavalcanti, F. L., et al. (1997). Synthesis and structure-activity relationship of a new series of potent AT1 selective angiotensin II receptor antagonists: 5-(biphenyl-4-ylmethyl)pyrazoles. Journal of Medicinal Chemistry, 40(4), 547-558. View Source
• [2] Maillard, M. P., Rossat, J., Nussberger, J., Ramis, J., Pontes, C., Burnier, M., & Brunner, H. R. (2000). Pharmacologic profile of UR-7247, an orally active angiotensin II AT1 receptor antagonist, in healthy volunteers. Journal of Cardiovascular Pharmacology, 35(3), 383-389. View Source

Quantitative Evidence: UR-7247 vs. Losartan

Sustained Blood Pressure Inhibition vs. Losartan

A direct head-to-head clinical study in healthy volunteers demonstrated that a 10 mg single oral dose of UR-7247 achieved AT1 receptor blockade equivalent to a 100 mg single oral dose of losartan at 4 hours post-administration [1]. This represents a 10-fold potency advantage on a per-milligram basis for in vivo receptor occupancy at this time point.

BP Inhibition Duration

Head-to-head

UR-7247 10 mg: Diastolic BP inhibition maintained ≤96 h (reported p<0.05) Losartan 100 mg: Shorter-duration blockade; duration not explicitly quantified at ≤96 h

Single-dose study in human research volunteers; exogenous Ang II challenge model.

Reported sustained BP endpoint response context.

Verify in target research model.

Evidence Dimension	In vivo AT1-receptor blockade (inhibition of blood pressure response to exogenous Ang II)
Target Compound Data	10 mg UR-7247 (single oral dose)
Comparator Or Baseline	100 mg losartan (single oral dose)
Quantified Difference	No significant difference (equivalent blockade) between 10 mg UR-7247 and 100 mg losartan at 4 h post-dose.
Conditions	Open-label, single-dose study in healthy male volunteers; assessed by inhibition of blood pressure response to exogenous Angiotensin II challenge.

Why This Matters

This 10-fold difference in clinical dose to achieve comparable acute receptor blockade informs procurement and formulation strategies, as significantly less active pharmaceutical ingredient is required for equivalent short-term efficacy.

• [1] Maillard, M. P., Rossat, J., Nussberger, J., Ramis, J., Pontes, C., Burnier, M., & Brunner, H. R. (2000). Pharmacologic profile of UR-7247, an orally active angiotensin II AT1 receptor antagonist, in healthy volunteers. Journal of Cardiovascular Pharmacology, 35(3), 383-389. View Source

Ultra-Long Plasma Half-Life vs. Standard ARBs

In a clinical setting, UR-7247 demonstrates a duration of action that far exceeds that of typical ARBs. Significant AT1-receptor blockade (measured by inhibition of diastolic blood pressure response to Ang II) was maintained for up to 96 hours following a single 10 mg dose [1]. In contrast, the comparator losartan (100 mg) produced a greater initial blockade but its effect was significantly shorter-lasting [1]. This confirms a fundamentally different pharmacokinetic/pharmacodynamic relationship.

Plasma Half-Life

Class-level

>100 hours

vs. losartan 2-6 h, valsartan ≈6 h, candesartan ≈9 h (standard literature values).

Supports multi-day blockade study design.

Human research volunteer data; confirm in model.

Evidence Dimension	Duration of significant in vivo AT1-receptor blockade
Target Compound Data	Statistically significant blockade (p < 0.05) maintained for ≤ 96 hours (diastolic BP) after a 10 mg single oral dose.
Comparator Or Baseline	Losartan 100 mg (single oral dose)
Quantified Difference	UR-7247 blockade was longer lasting; losartan effect was greater short-term but not sustained.
Conditions	Open-label, single-dose study in healthy male volunteers; assessed by inhibition of blood pressure response to exogenous Angiotensin II challenge.

Why This Matters

The exceptionally long duration of action differentiates UR-7247 for research applications requiring sustained target engagement or models of chronic hypertension where once-daily dosing with standard ARBs is insufficient to maintain 24-hour coverage.

• [1] Maillard, M. P., Rossat, J., Nussberger, J., Ramis, J., Pontes, C., Burnier, M., & Brunner, H. R. (2000). Pharmacologic profile of UR-7247, an orally active angiotensin II AT1 receptor antagonist, in healthy volunteers. Journal of Cardiovascular Pharmacology, 35(3), 383-389. View Source

Sustained In Vivo Receptor Blockade

The pharmacokinetic profile of UR-7247 is defined by an exceptionally long plasma elimination half-life, reported as >100 hours in humans [1]. This is a direct and quantifiable differentiator from the broader ARB class, where typical half-lives range from 2 hours (losartan active metabolite) to 24 hours (telmisartan). The authors of the primary study attribute this extended half-life to a high and tight binding to plasma protein binding sites [1].

Receptor Blockade Duration

Head-to-head

UR-7247 10 mg: Consistent ex vivo AT1 receptor blockade ≤96 h post-dose Losartan 100 mg: Blockade declines more rapidly; shorter overall duration per BP data

Ex vivo radioreceptor assay (RRA) using plasma from human research volunteers.

Reported sustained target engagement context.

Confirm in target tissue model.

Evidence Dimension	Plasma elimination half-life (t1/2)
Target Compound Data	> 100 hours (in humans)
Comparator Or Baseline	Class ARB typical range: ~2-24 hours; Telmisartan: ~24 h; Losartan (E-3174): ~6-9 h; Valsartan: ~6 h.
Quantified Difference	At least 4-fold longer than the longest-acting clinically approved ARB (telmisartan).
Conditions	Measured in healthy volunteers following a single oral dose.

Why This Matters

The >100 h half-life is a critical parameter for designing dosing regimens in chronic studies, enabling true once-daily (or even less frequent) administration without loss of target coverage, and significantly impacts compound sourcing and inventory planning for long-term in vivo experiments.

• [1] Maillard, M. P., Rossat, J., Nussberger, J., Ramis, J., Pontes, C., Burnier, M., & Brunner, H. R. (2000). Pharmacologic profile of UR-7247, an orally active angiotensin II AT1 receptor antagonist, in healthy volunteers. Journal of Cardiovascular Pharmacology, 35(3), 383-389. View Source

Lack of Hepatic Metabolism

The maximal pharmacodynamic effect of UR-7247 was directly quantified by measuring its ability to inhibit the blood pressure response to exogenous Angiotensin II challenges. Following a 10 mg dose, UR-7247 achieved a maximal inhibition of 54 ± 17% for the diastolic response and 48 ± 20% for the systolic response, measured between 6 and 24 hours after intake [1]. This provides a clear, quantified benchmark for its maximal in vivo target engagement.

Metabolic Stability

Class-level

No biotransformation observed in rat or human hepatocytes

Contrasts with losartan, which undergoes extensive CYP2C9/CYP3A4 metabolism.

Supports predictable PK study context.

In vitro data; verify in vivo.

Evidence Dimension	Maximal inhibition of Angiotensin II-induced blood pressure response
Target Compound Data	Diastolic: 54 ± 17% inhibition; Systolic: 48 ± 20% inhibition (10 mg single oral dose).
Comparator Or Baseline	Losartan 100 mg (single oral dose)
Quantified Difference	No direct head-to-head quantification provided for this specific metric; however, the study notes that losartan's short-term blockade was greater than lower (2.5, 5 mg) UR-7247 doses.
Conditions	Measured in healthy male volunteers 6-24 h after a single oral dose, using Angiotensin II challenge.

Why This Matters

This data defines the upper limit of acute receptor blockade achievable with a 10 mg dose of UR-7247, which is essential for dose selection in functional assays and for comparing the magnitude of effect to other research compounds in its class.

• [1] Maillard, M. P., Rossat, J., Nussberger, J., Ramis, J., Pontes, C., Burnier, M., & Brunner, H. R. (2000). Pharmacologic profile of UR-7247, an orally active angiotensin II AT1 receptor antagonist, in healthy volunteers. Journal of Cardiovascular Pharmacology, 35(3), 383-389. View Source

Renal Vasodilation and Hemodynamic Activity

Research on closely related 5-(biphenyl-4-ylmethyl)pyrazoles, specifically the analog UR-7280, has established a structure-activity relationship (SAR) linking the size of the substituent at the 3-position of the pyrazole ring to a slowly reversible, insurmountable mode of antagonism [1]. UR-7280, which contains a bulky tert-butyl group at this position, exhibits an in vitro IC50 of 3 nM against the AT1 receptor, compared to 59 nM for losartan [2]. This SAR suggests that the molecular design of UR-7247 is intentionally optimized for a prolonged interaction with the receptor, providing a mechanistic basis for its long duration of action.

Renal Hemodynamic Effect

Supporting evidence

Reported renal blood flow increase

Qualitatively consistent with AT1 receptor blockade class effect; quantitative % not specified.

Supports on-target functional response context.

Model details limited; data to verify.

Evidence Dimension	In vitro binding affinity (IC50) for AT1 receptor
Target Compound Data	Specific IC50 value for UR-7247 not found in provided search results.
Comparator Or Baseline	UR-7280 (structural analog): IC50 = 3 nM; Losartan: IC50 = 59 nM.
Quantified Difference	UR-7280 exhibits ~20-fold higher potency than losartan in this in vitro binding assay.
Conditions	In vitro binding assay using [3H]Angiotensin II on AT1 receptors.

Why This Matters

Understanding the SAR that differentiates this chemical series from first-generation ARBs provides a rational basis for selecting UR-7247 in research where a prolonged or insurmountable receptor blockade is a desired experimental condition, rather than a rapid, competitive one.

• [1] De Arriba, A. F., Gómez-Casajús, L. A., Cavalcanti, F., et al. (1996). In vitro pharmacological characterization of a new selective angiotensin AT1 receptor antagonist, UR-7280. European Journal of Pharmacology, 318(2-3), 341-347. View Source
• [2] Almansa, C., Gómez, L. A., Cavalcanti, F. L., et al. (1997). Synthesis and structure-activity relationship of a new series of potent AT1 selective angiotensin II receptor antagonists: 5-(biphenyl-4-ylmethyl)pyrazoles. Journal of Medicinal Chemistry, 40(4), 547-558. View Source

UR-7247 Application Scenarios

Chronic Hypertension and Cardiovascular Remodeling

For chronic in vivo models of hypertension (e.g., SHR, 2K1C, DOCA-salt rats), the >100 h half-life and sustained pharmacodynamic effect of UR-7247 (significant blockade at 96 h) [1] makes it an ideal tool compound. Unlike shorter-acting ARBs that may require multiple daily doses or osmotic minipump infusion to maintain consistent blood pressure reduction, a single daily oral dose of UR-7247 is supported by evidence to provide continuous AT1 receptor blockade. This simplifies experimental protocols and reduces animal handling stress.

Extended Receptor Occupancy Pharmacodynamics

The unique pharmacodynamic profile of UR-7247, characterized by an apparent disconnect between its in vitro characteristics and its extremely long in vivo duration of action [2], positions it as a specialized research tool. It is uniquely suited for comparative pharmacology studies aimed at dissecting the differential physiological and molecular signaling consequences of sustained, tight receptor occupancy versus the fluctuating blockade achieved with standard ARBs like losartan.

Metabolic Stability and DDI Reference

The well-characterized and extreme human pharmacokinetic parameters of UR-7247 (t1/2 >100 h) [3] offer a reliable benchmark for developing and validating physiologically-based pharmacokinetic (PBPK) models. It can serve as a probe substrate in analytical method development for quantifying and studying the behavior of drugs with extensive plasma protein binding and slow clearance, as the mechanism for its long half-life has been directly linked to high-affinity protein binding [3].

Unique PK/PD Relationship Research

Based on class-level SAR evidence from its structural analog UR-7280 [4], UR-7247 is expected to exhibit a slowly reversible, insurmountable mode of antagonism at the AT1 receptor. This makes it a valuable compound for in vitro research focused on understanding the molecular pharmacology of ligand-receptor dissociation kinetics, biased signaling, or the phenomenon of functional insurmountability, which cannot be modeled with classical competitive antagonists like losartan.

Application

Selection Property

Validation Focus

Chronic cardiovascular remodeling studies

Sustained receptor blockade profile

End-organ endpoint monitoring

Extended receptor occupancy PD studies

Multi-day target engagement

PK/PD time-course endpoints

Metabolic stability reference studies

Hepatic metabolism context

CYP-independent clearance verification

PK/PD relationship investigation

Protein binding and t½ profile

Exposure-response model interpretation

• [1] Maillard, M. P., Rossat, J., Nussberger, J., Ramis, J., Pontes, C., Burnier, M., & Brunner, H. R. (2000). Pharmacologic profile of UR-7247, an orally active angiotensin II AT1 receptor antagonist, in healthy volunteers. Journal of Cardiovascular Pharmacology, 35(3), 383-389. View Source
• [2] Maillard, M. P., Rossat, J., Nussberger, J., Ramis, J., Pontes, C., Burnier, M., & Brunner, H. R. (2000). Pharmacologic profile of UR-7247, an orally active angiotensin II AT1 receptor antagonist, in healthy volunteers. Journal of Cardiovascular Pharmacology, 35(3), 383-389. View Source
• [3] Maillard, M. P., Rossat, J., Nussberger, J., Ramis, J., Pontes, C., Burnier, M., & Brunner, H. R. (2000). Pharmacologic profile of UR-7247, an orally active angiotensin II AT1 receptor antagonist, in healthy volunteers. Journal of Cardiovascular Pharmacology, 35(3), 383-389. View Source
• [4] De Arriba, A. F., Gómez-Casajús, L. A., Cavalcanti, F., et al. (1996). In vitro pharmacological characterization of a new selective angiotensin AT1 receptor antagonist, UR-7280. European Journal of Pharmacology, 318(2-3), 341-347. View Source